Cas no 57456-98-1 ((R)-2-Methylbutanal)

• Product Name: (R)-2-Methylbutanal
• CAS No: 57456-98-1
• MF: C₅H₁₀O
• MW: 86.1323018074036
• CID: 2008152
• Update Time: 2025-04-21

(R)-2-Methylbutanal Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methylbutanal
• (RS)-2-methyl butyraldehyde
• (±)-2-Methylbutanal
• 2-methyl-1-butanal
• 2-methyl-butan-1-al
• 2-methyl-butyraldehyde
• 2-Methylbutanal
• 2-methylbutyraldehyde
• alpha-methyl butyraldehyde

• Inchi： 1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
• InChI Key： BYGQBDHUGHBGMD-UHFFFAOYSA-N
• SMILES： CCC(C=O)C

Computed Properties

• Exact Mass: 86.073
• Monoisotopic Mass: 86.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 41.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Clear liquid
• Density: 0.8029
• Melting Point: -67.38°C (estimate)
• Boiling Point: 88.84°C (estimate)
• Flash Point: 4℃
• Refractive Index: 1.3869
• PSA: 17.07000
• LogP: 1.23140

(R)-2-Methylbutanal Security Information

• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Short-chain aldehydes